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Compound of Interest

Compound Name: mi375

Cat. No.: B1193237

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
operational integrity. This guide provides essential, immediate safety and logistical information
for the proper disposal of ML375, a potent and selective M5 muscarinic acetylcholine receptor
negative allosteric modulator. Adherence to these procedures is paramount to ensure a safe
laboratory environment and compliance with regulatory standards.

Disclaimer: No specific Safety Data Sheet (SDS) for ML375 was found in the public domain.
The following disposal procedures are based on general best practices for the disposal of
research-grade chemical compounds. It is imperative to consult your institution's Environmental
Health and Safety (EHS) department and adhere to all local, state, and federal regulations.

Chemical and Physical Properties of ML375

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the known quantitative data for ML375.
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Property Value Source
Molecular Formula C23H15CIF2N202 [1]
Molecular Weight 424.83 g/mol [1]

CAS Number 1488362-55-5 [21[3]
Appearance White to off-white solid [1]

- DMSO: 40 mg/mL (94.16 mM)
Solubility _ _ _ [3]
with ultrasonic and warming

-20°C for 3 years; 4°C for 2
Storage (Powder) [3]
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [11[3]
month

Step-by-Step Disposal Procedures for ML375

The following protocols outline the recommended steps for the disposal of ML375 in various
forms.

Unused or Uncontaminated ML375 (Solid)

o Consult EHS: Before initiating any disposal, contact your institution's Environmental Health
and Safety (EHS) department for specific guidance and to obtain the appropriate waste
containers.

o Labeling: Ensure the original container is clearly labeled with the chemical name ("ML375"),
CAS number (1488362-55-5), and any relevant hazard information. If repackaging is
necessary, use a compatible, sealed container and label it accordingly.

o Waste Collection: Place the container in a designated hazardous waste collection area as
directed by your EHS department. Do not mix with other chemical waste unless explicitly
approved.
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Contaminated Materials (e.g., gloves, absorbent pads,
glassware)

o Segregation: All materials that have come into contact with ML375 should be considered
contaminated and segregated from regular laboratory trash.

o Decontamination: Whenever possible, decontaminate reusable items like glassware
according to your laboratory's standard operating procedures. If decontamination is not
feasible, the items must be disposed of as hazardous waste.

» Solid Waste: Place disposable contaminated items (e.g., gloves, bench paper, pipette tips) in
a designated, labeled hazardous waste bag or container.

e Liquid Waste: Solutions containing ML375 should be collected in a designated, labeled, and
sealed hazardous waste container. Do not pour solutions down the drain. The container
should be compatible with the solvents used (e.g., DMSO).

Empty Containers

e Rinsing: Triple rinse the empty container with a suitable solvent (e.g., the solvent used to
dissolve the ML375, if appropriate and safe).

e Rinsate Collection: Collect the rinsate as hazardous liquid waste.

o Container Disposal: Once thoroughly rinsed, the container may be disposed of as non-
hazardous waste, depending on institutional policies. Consult your EHS for specific guidance
on the disposal of rinsed chemical containers.

ML375 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ML375 and
associated materials.
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Caption: Logical workflow for the safe disposal of ML375.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of ML375: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193237#mI375-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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